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Introduction: The Significance of the AMARA
Peptide in Kinase Research

The AMARA peptide is a synthetic peptide that has become an indispensable tool for
researchers investigating cellular signaling, particularly pathways regulated by AMP-activated
protein kinase (AMPK) and Salt-inducible kinases (SIKs).[1][2][3][4][5] Its sequence, H-Ala-Met-
Ala-Arg-Ala-Ala-Ser-Ala-Ala-Ala-Leu-Ala-Arg-Arg-Arg-OH (AMARAASAAALARRR), contains
the minimal phosphorylation site for AMPK and is recognized by all AMPK subfamily kinases.[6]
[7][8] This specificity makes it a widely used substrate for measuring the activity of AMPK and
related kinases, providing a reliable method to probe the intricate mechanisms of cellular
energy sensing and metabolic regulation.[6][9][10]

Physicochemical Properties

A thorough understanding of the AMARA peptide's physical and chemical characteristics is
fundamental to its effective application in experimental settings.
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Property Value Source(s)
CAS Number 163560-19-8 [1][2][11]
Molecular Formula C62H115N27017S [1][2][11][12]
Molecular Weight 1542.81 g/mol [11[2][11][12]
Amino Acid Sequence AMARAASAAALARRR [61[71[8]
Purity Typically >95% by HPLC [6][7]
Appearance Lyophilized white powder [7]

Soluble in dilute acidic

solutions and water.[1][6] Can

Solubility _ _ _
be dissolved in 25mM Tris-HCI
buffer (pH 7.5).[7]
Store lyophilized powder at
-20°C for up to one year.[1][7]
[8] Once reconstituted, aliquot
Storage

and store at -20°C or -80°C to
avoid repeated freeze-thaw

cycles.[3]

Mechanism of Action: A Substrate for Key Cellular
Regulators

The primary utility of the AMARA peptide lies in its role as a specific substrate for a critical
family of protein kinases.

The AMPK Signaling Pathway

AMPK is a central regulator of cellular energy homeostasis.[13] It acts as a sensor of cellular
energy status, being activated during periods of metabolic stress when the ratio of AMP/ATP
increases.[13] Once activated, AMPK initiates a cascade of events aimed at restoring energy
balance by stimulating catabolic pathways that generate ATP and inhibiting anabolic pathways
that consume ATP.[13]
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The AMARA peptide serves as an artificial substrate that mimics a natural target of AMPK. The
serine residue within the AMARA sequence is the specific site of phosphorylation by activated
AMPK. By measuring the rate of phosphate incorporation into the AMARA peptide, researchers
can quantify the enzymatic activity of AMPK in a given sample.
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Caption: AMPK activation by cellular stress and subsequent phosphorylation of the AMARA
peptide.

SIK Family Kinases

The AMARA peptide is also a recognized substrate for Salt-inducible kinases (SIKs), which are
members of the AMPK-related kinase family.[3][6] This broader substrate specificity should be
considered when designing experiments and interpreting results, as the measured kinase
activity may not be solely attributable to AMPK if SIKs are also active in the experimental
system.

Experimental Protocol: Measuring AMPK Activity
Using the AMARA Peptide

This protocol outlines a standard in vitro kinase assay to determine AMPK activity.

Materials:

o AMARA peptide

e Recombinant active AMPK

e Kinase assay buffer (e.g., 40 mM HEPES, pH 7.4, 80 mM NaCl, 5 mM MgCI2, 1 mM DTT)
o [y-32P]ATP or a non-radioactive detection system (e.g., ADP-Glo™ Kinase Assay)

e ATP solution

e Phosphoric acid (for radioactive assays)

o P81 phosphocellulose paper (for radioactive assays)

« Scintillation counter and vials (for radioactive assays)

Procedure:
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o Prepare the AMARA Peptide Stock Solution: Reconstitute the lyophilized AMARA peptide in
sterile, nuclease-free water or a suitable buffer (e.g., 25 mM Tris-HCI, pH 7.5) to a stock
concentration of 1 mg/mL.[7] Mix gently to dissolve. Store aliquots at -20°C.

e Set Up the Kinase Reaction:

o In a microcentrifuge tube, prepare the reaction mixture by adding the following
components in order:

» Kinase assay buffer
» AMARA peptide (to a final concentration of 200 uM)

» The sample containing AMPK (e.qg., cell lysate, immunoprecipitated kinase, or purified
recombinant AMPK)

o Pre-incubate the mixture at 30°C for 5 minutes to allow the temperature to equilibrate.
« Initiate the Reaction:

o Start the kinase reaction by adding [y-32P]ATP (to a final concentration of 100 uM, with a
specific activity of ~500 cpm/pmol) or the appropriate reagents for a non-radioactive
assay.

o Incubate the reaction at 30°C for 10-20 minutes. The optimal incubation time may need to
be determined empirically.

o Stop the Reaction:

o For radioactive assays, terminate the reaction by spotting a portion of the reaction mixture
onto a P81 phosphocellulose paper.

o Immediately place the P81 paper into a beaker containing 0.75% phosphoric acid.
¢ Wash and Quantify (Radioactive Assay):

o Wash the P81 papers three times for 5-10 minutes each in 0.75% phosphoric acid to
remove unincorporated [y-32P]ATP.
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o Perform a final wash with acetone to dry the papers.

o Place the dried P81 papers into scintillation vials, add scintillation fluid, and measure the
incorporated radioactivity using a scintillation counter.

o Data Analysis:

o Calculate the amount of phosphate incorporated into the AMARA peptide based on the
specific activity of the [y-32P]ATP.

o Express the kinase activity as pmol of phosphate transferred per minute per milligram of
protein (pmol/min/mg).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. abmole.com [abmole.com]

o 2. file.medchemexpress.com [file.medchemexpress.com]
¢ 3. medchemexpress.com [medchemexpress.com]

¢ 4. medchemexpress.com [medchemexpress.com]

¢ 5. AMARA peptide | substrate for SIK and AMPK | CAS# 163560-19-8 | InvivoChem
[invivochem.com]

¢ 6. iscabiochemicals.com [iscabiochemicals.com]

e 7. cdnl.sinobiological.com [cdnl.sinobiological.com]

¢ 8. sinobiological.com [sinobiological.com]

¢ 9. AMARA peptide substrate - Echelon Biosciences [echelon-inc.com]
¢ 10. AMARA peptide - 1 mg [anaspec.com]

e 11. nexconn.com [nexconn.com]

e 12. chembk.com [chembk.com]

¢ 13. Mechanism of Action of Compound-13: An al-Selective Small Molecule Activator of
AMPK - PMC [pmc.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [AMARA Peptide (CAS 163560-19-8): A Technical Guide
for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612756/docs#amara-peptide-cas-163560-19-8-a-
technical-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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